2-[(2,6-Dichlorobenzyl)sulfanyl]-4-(3,5-dichlorophenoxy)-5-methoxypyrimidine
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Description
2-[(2,6-Dichlorobenzyl)sulfanyl]-4-(3,5-dichlorophenoxy)-5-methoxypyrimidine is a useful research compound. Its molecular formula is C18H12Cl4N2O2S and its molecular weight is 462.17. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
A study focused on the synthesis of novel 4-thiopyrimidine derivatives, exploring their crystal structures and cytotoxic activities against various cell lines. This research provides insights into the structural aspects and potential biological activities of pyrimidine derivatives, which could be relevant for the compound (Stolarczyk et al., 2018).
Research on 6-[2-(Phosphonomethoxy)alkoxy]pyrimidines highlighted their antiviral activity, indicating the utility of modified pyrimidines in developing antiviral agents. This study underscores the potential of pyrimidine derivatives in pharmaceutical research (Holý et al., 2002).
Biological Activities
Investigations into sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes and their chemiluminescence upon base-induced decomposition provide a basis for understanding the chemical behavior and potential applications of sulfanyl-substituted compounds in analytical chemistry or bioimaging (Watanabe et al., 2010).
A study on the crystal structures of pyrimethaminium salts with sulfonate and carboxylate interactions gives insight into the molecular interactions and potential for forming stable complexes, which could be relevant for drug design and development (Balasubramani et al., 2007).
Chemical Transformations and Synthesis
- The synthesis and antimicrobial activity of novel 2-thioxo-4-thiazolidinones and their derivatives suggest the potential of sulfur-containing pyrimidine analogs in developing new antimicrobial agents. This research illustrates the broad applicability of such compounds in medicinal chemistry (El-Gaby et al., 2009).
Properties
IUPAC Name |
4-(3,5-dichlorophenoxy)-2-[(2,6-dichlorophenyl)methylsulfanyl]-5-methoxypyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12Cl4N2O2S/c1-25-16-8-23-18(27-9-13-14(21)3-2-4-15(13)22)24-17(16)26-12-6-10(19)5-11(20)7-12/h2-8H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPQDTNOGNLRMJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN=C(N=C1OC2=CC(=CC(=C2)Cl)Cl)SCC3=C(C=CC=C3Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12Cl4N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.